2-Amino-1-(2,6-dichlorophenyl)ethan-1-ol hydrochloride

• IUPAC Name: 2-amino-1-(2,6-dichlorophenyl)ethanol;hydrochloride
• InChI: InChI=1S/C8H9Cl2NO.ClH/c9-5-2-1-3-6(10)8(5)7(12)4-11;/h1-3,7,12H,4,11H2;1H
• InChI Key: LFQSNQWKWXJHBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(CN)O)Cl.Cl
• Molecular Formula: C8H10Cl3NO
• Molecular Weight: 242.5 g/mol

Description

2-Amino-1-(2,6-dichlorophenyl)ethan-1-ol hydrochloride is a chemical compound with the CAS Number: 19062-16-9. It has a molecular weight of 206.07 and its IUPAC name is 2-amino-1-(2,6-dichlorophenyl)ethanol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9Cl2NO/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7,12H,4,11H2. This indicates that the compound has a carbon backbone with two chlorine atoms attached to one of the carbon atoms, an amino group (-NH2), and a hydroxyl group (-OH) attached to another carbon atom.

Physical And Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3. Its boiling point is 350.5±37.0 °C at 760 mmHg. The compound is a powder at room temperature.

Scientific Research Applications

• Analytical Techniques and Substance Identification : This compound has been studied in the context of substance identification using various analytical techniques. For instance, the test purchase and identity confirmation of bk-2C-B, a substance similar to 2-Amino-1-(2,6-dichlorophenyl)ethan-1-ol hydrochloride, involved techniques like nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry (Power et al., 2015).

• Stability and Pyrolysis Products : Research on the stability of related substances when exposed to heat and the potential formation of pyrolytic degradation products has been conducted. This includes investigating pyrolysis products of bk-2C-B, which is closely related to 2-Amino-1-(2,6-dichlorophenyl)ethan-1-ol hydrochloride (Texter et al., 2018).

• Metabolic Pathways : Studies have been done on the metabolism of structurally similar compounds in biological systems. For example, the metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats has been investigated, which could provide insights into the metabolism of related compounds (Kanamori et al., 2002).

• Synthesis and Pharmacological Activity : There's research on the synthesis of compounds with similar structures and their potential pharmacological activities. For instance, o-[2,6-Dichlorophenyl-1-amino]phenyl acetic acid (diclofenac) derivatives were synthesized and their anti-inflammatory, ulcerogenic, and analgesic activities were investigated (Shalaby & El-Eraky, 1997).

• Environmental and Water Treatment Applications : The use of immobilized enzymes for removing toxic pollutants like 2,4-dichlorophenol from wastewater has been studied, which can offer insights into environmental applications of related compounds (Wang et al., 2015).

• Molecular Dynamics and Computational Studies : Theoretical studies like density functional theory (DFT) calculations and molecular dynamics simulations have been performed on related compounds to predict their properties and behaviors (Kaya et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. The mechanism of action would depend on the specific context in which the compound is used, such as in a biological system or a chemical reaction.

Safety and Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. These statements indicate that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).